4-chloro-N-[4-[(4-chlorophenyl)sulfonylamino]-3-(4,4-dimethyl-2,6-dioxocyclohexyl)naphthalen-1-yl]benzenesulfonamide

• IUPAC Name: 4-chloro-N-[4-[(4-chlorophenyl)sulfonylamino]-3-(4,4-dimethyl-2,6-dioxocyclohexyl)naphthalen-1-yl]benzenesulfonamide
• InChI: InChI=1S/C30H26Cl2N2O6S2/c1-30(2)16-26(35)28(27(36)17-30)24-15-25(33-41(37,38)20-11-7-18(31)8-12-20)22-5-3-4-6-23(22)29(24)34-42(39,40)21-13-9-19(32)10-14-21/h3-15,28,33-34H,16-17H2,1-2H3
• InChI Key: WHTKIPGFABLDLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(C(=O)C1)C2=C(C3=CC=CC=C3C(=C2)NS(=O)(=O)C4=CC=C(C=C4)Cl)NS(=O)(=O)C5=CC=C(C=C5)Cl)C
• Molecular Formula: C30H26Cl2N2O6S2
• Molecular Weight: 645.6 g/mol
• CAS No.: 406474-52-0

Description

4-chloro-N-[4-[(4-chlorophenyl)sulfonylamino]-3-(4,4-dimethyl-2,6-dioxocyclohexyl)naphthalen-1-yl]benzenesulfonamide is a useful research compound. Its molecular formula is C30H26Cl2N2O6S2 and its molecular weight is 645.57. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Properties and Reactivity

• Studies on naphthalene and sulfonamide derivatives reveal insights into their chemical reactivity and potential applications in organic synthesis. For instance, the solvolysis rate constants of certain naphthalene sulfonamides suggest SN2 reaction pathways, indicating their potential in chemical synthesis processes (Koh & Kang, 2014). Furthermore, halogen substitution, like chlorination, can significantly enhance the activity of sulfonamide compounds, potentially increasing their utility in developing more potent chemical entities (Chan et al., 1996).

Structural Insights

• The crystalline structure of certain chlorophenyl carbamoyl benzenesulfonamides demonstrates the importance of intra- and intermolecular hydrogen bonds, which could inform the design of new molecules with tailored properties for specific applications (Siddiqui et al., 2008).

Potential Medicinal Applications

• Sulfonamide derivatives have been explored for their anticancer activities, with certain naphthoquinone derivatives containing phenylaminosulfanyl moieties showing promising cytotoxic activities against various human cancer cell lines (Ravichandiran et al., 2019). Such studies hint at the therapeutic potential of sulfonamide-based compounds in oncology.

Analytical and Environmental Applications

• Analytical methods for the detection of benzene- and naphthalenesulfonates in industrial wastewater, using solid-phase extraction and ion-pair liquid chromatography, reflect the environmental relevance of sulfonamide compounds. These methods facilitate monitoring and managing the environmental impact of sulfonate use in industry (Altenbach & Giger, 1995).

Synthesis and Biological Evaluation

• The synthesis and biological evaluation of novel benzenesulfonamide derivatives for antimicrobial activity highlight the broad spectrum of potential applications for sulfonamide compounds in developing new antimicrobial agents (Ghorab et al., 2017).

Mechanism of Action

Target of Action

The compound, also known as Oprea1_664559 or F0808-0891, is a unique dual inhibitor of threonine tyrosine kinase (TTK) and polo-like kinase 1 (PLK1) . These kinases play crucial roles in cell division and are often overexpressed in various types of cancer .

Mode of Action

The compound acts as a mitotic checkpoint inhibitor (MCI) . It binds to the active sites of TTK and PLK1, inhibiting their activity . This disruption leads to a rapid progression of cells through mitosis without adequate time for correct chromosome alignment and segregation .

Biochemical Pathways

TTK and PLK1 are key players in the mitotic spindle assembly checkpoint (SAC) . This checkpoint ensures that chromosomes are properly aligned before cell division occurs. By inhibiting TTK and PLK1, the compound disrupts the SAC, leading to premature cell division .

Pharmacokinetics

It has shown anti-proliferative activity across diverse tumor cell lines in vitro and single agent efficacy in in vivo models of solid human cancers .

Result of Action

The result of the compound’s action is aberrant tumor cell division leading to tumor cell death . This is due to the premature exit from mitosis and incorrect chromosome segregation caused by the disruption of the SAC .